6-Methyl-4-oxoheptanoic acid

Specification

• CAS No.: 60856-79-3
• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 6-methyl-4-oxoheptanoic acid
• Standard InChI: InChI=1S/C8H14O3/c1-6(2)5-7(9)3-4-8(10)11/h6H,3-5H2,1-2H3,(H,10,11)
• Standard InChI Key: OOWHRIMYATXDSD-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)CCC(=O)O
• Canonical SMILES: CC(C)CC(=O)CCC(=O)O

Introduction

Chemical Structure and Fundamental Properties

6-Methyl-4-oxoheptanoic acid belongs to the class of keto carboxylic acids, distinguished by a seven-carbon backbone with a methyl branch at the sixth carbon and a ketone group at the fourth position. The IUPAC name, 6-methyl-4-oxoheptanoic acid, reflects this arrangement, while its canonical SMILES string $\text{CC(C)CC(=O)CCC(=O)O}$ provides a precise structural representation.

Molecular and Physicochemical Characteristics

Key molecular properties include:

Property	Value
Molecular Formula	$\text{C}_8\text{H}_{14}\text{O}_3$
Molecular Weight	158.19 g/mol
Exact Mass	158.09400
PSA (Polar Surface Area)	54.37 Ų
LogP	1.47

The compound’s logP value indicates moderate lipophilicity, suggesting potential membrane permeability in biological systems. Its polar surface area, influenced by the carboxylic acid and ketone groups, may impact solubility and crystallinity, though experimental data on these traits remain limited.

Synthetic Routes and Methodological Advances

Conventional Synthesis Strategies

6-Methyl-4-oxoheptanoic acid is typically synthesized via oxidation reactions or functional group transformations. One common approach involves the controlled oxidation of precursor alcohols or aldehydes to introduce the ketone moiety while preserving the carboxylic acid group. For example, selective oxidation of 6-methyl-4-hydroxyheptanoic acid using oxidizing agents like Jones reagent (chromium trioxide in sulfuric acid) could yield the target compound.

Continuous Flow Processes

Recent advancements emphasize scalable production through continuous flow chemistry. This method enhances reaction control and reproducibility, critical for industrial applications. In such setups, reagents are pumped through microreactors under optimized temperature and pressure conditions, minimizing side reactions and improving yield.

Applications in Organic Synthesis

Intermediate for Complex Molecules

The compound’s dual functionality makes it a versatile building block. Its ketone group participates in aldol condensations, enabling carbon-carbon bond formation, while the carboxylic acid allows esterification or amidation. These reactions are pivotal in synthesizing:

• Pharmaceutical intermediates: Antibiotics and anti-inflammatory agents.

• Agrochemicals: Herbicides and fungicides with tailored side chains.

Case Study: Aldol Condensation

In a model reaction, 6-methyl-4-oxoheptanoic acid undergoes aldol condensation with benzaldehyde under basic conditions, forming a β-hydroxy ketone derivative. This product can be dehydrated to yield α,β-unsaturated ketones, valuable in heterocyclic chemistry.

Prospects in Medicinal Chemistry

Antibiotic Development

Though direct biological data are sparse, structural analogs of 6-methyl-4-oxoheptanoic acid have been explored as penicillin derivatives. The keto acid side chain may enhance binding to bacterial transpeptidases, potentially overcoming β-lactam resistance.

Enzyme Interaction Hypotheses

The compound’s keto group could serve as a substrate or inhibitor for dehydrogenases or ketoreductases. Molecular docking studies suggest compatibility with the active sites of enzymes involved in fatty acid metabolism, warranting experimental validation.

Reactivity and Stability Profile

Functional Group Interactions

• Carboxylic Acid: Forms salts with bases, esters with alcohols, and amides with amines.

• Ketone: Undergoes nucleophilic additions (e.g., Grignard reactions) and reductions to secondary alcohols.

Degradation Pathways

Under acidic conditions, the ketone may undergo keto-enol tautomerism, while prolonged exposure to heat could decarboxylate the carboxylic acid group, yielding 6-methyl-4-heptanone.

Comparative Analysis with Structural Analogs

4-Oxoheptanoic Acid (CAS 924-97-0)

This analog lacks the methyl branch, resulting in a lower logP (1.22 vs. 1.47) and reduced steric hindrance, which may enhance solubility but limit membrane permeability.

Ethyl 6-Methyl-3-oxoheptanoate (CAS 57689-16-4)

The ethyl ester derivative exhibits increased lipophilicity (logP ≈ 2.1) and volatility, making it preferable for gas-phase reactions.

Future Research Directions

• Physicochemical Characterization: Determine melting/boiling points, solubility, and crystalline structure via X-ray diffraction.

• Biological Screening: Evaluate antimicrobial, anticancer, and enzyme-modulatory activities.

• Process Optimization: Develop greener synthetic routes using biocatalysts or photochemical methods.

• Material Science Applications: Explore use in polymer synthesis or metal-organic frameworks (MOFs).